Cas no 313469-59-9 (N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-2-phenoxyacetamide)

• Product Name: N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-2-phenoxyacetamide
• CAS No: 313469-59-9
• MF: C₁₆H₁₄N₂O₂S₂
• MW: 330.424561023712
• CID: 5845454
• PubChem ID: 1548780
• Update Time: 2025-06-08

N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(methylthio)-6-benzothiazolyl]-2-phenoxy-
• AKOS001013464
• N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-2-phenoxyacetamide
• Oprea1_107590
• IFLab1_001387
• F0336-0241
• ZINC01518627
• N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)-2-phenoxyacetamide
• 313469-59-9
• IDI1_009254
• SR-01000005704-1
• N-(2-(methylthio)benzo[d]thiazol-6-yl)-2-phenoxyacetamide
• Z28341030
• SR-01000005704
• HMS1415P01

• Inchi： 1S/C16H14N2O2S2/c1-21-16-18-13-8-7-11(9-14(13)22-16)17-15(19)10-20-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,19)
• InChI Key： NBHPYSJJLKYJCK-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC(SC)=NC2=CC=1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 330.04967004g/mol
• Monoisotopic Mass: 330.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 12.34±0.43(Predicted)

Additional information on N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-2-phenoxyacetamide

Comprehensive Overview of N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-2-phenoxyacetamide (CAS No. 313469-59-9)

N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-2-phenoxyacetamide, with the CAS number 313469-59-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a methylsulfanyl group and a phenoxyacetamide moiety in its structure contributes to its unique chemical properties and potential applications.

In recent years, the demand for benzothiazole derivatives has surged due to their role in drug discovery and material science. Researchers are particularly interested in N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-2-phenoxyacetamide for its potential as a bioactive scaffold. Its structural features make it a candidate for modulating enzyme activity or interacting with biological targets, which aligns with current trends in precision medicine and targeted therapy.

The synthesis of CAS 313469-59-9 involves multi-step organic reactions, often starting from commercially available benzothiazole precursors. Key steps include the introduction of the methylsulfanyl group and the coupling of the phenoxyacetamide side chain. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with industry standards.

One of the most frequently asked questions about this compound is its solubility and stability under various conditions. Studies indicate that N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-2-phenoxyacetamide exhibits moderate solubility in organic solvents like DMSO and methanol, making it suitable for laboratory-scale experiments. Its stability is influenced by factors such as pH and temperature, which are critical considerations for storage and handling.

From an application perspective, this compound is being explored in the development of antimicrobial agents and anti-inflammatory drugs. The benzothiazole core is known to interact with bacterial enzymes, while the phenoxyacetamide group may enhance binding affinity to mammalian targets. Such dual functionality is highly sought after in the era of multidrug-resistant infections and chronic inflammatory diseases.

Another area of interest is the compound's potential role in agricultural chemistry. Preliminary studies suggest that derivatives of CAS 313469-59-9 could act as plant growth regulators or pesticide intermediates. This aligns with the growing need for sustainable agrochemicals that minimize environmental impact while maintaining efficacy.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-2-phenoxyacetamide. Techniques such as microwave-assisted synthesis and catalytic hydrogenation are being optimized to reduce waste and energy consumption. These efforts resonate with global initiatives to promote sustainable chemical manufacturing.

For those seeking analytical methods to quantify this compound, HPLC and LC-MS are widely recommended. These techniques offer high sensitivity and specificity, enabling accurate detection even in complex matrices. Method validation parameters such as linearity, precision, and recovery are essential for regulatory compliance.

In summary, N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-2-phenoxyacetamide (CAS No. 313469-59-9) represents a versatile compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and evolving research landscape make it a subject of ongoing scientific inquiry. As advancements in computational chemistry and high-throughput screening continue, the full potential of this molecule is yet to be unlocked.